Cas no 1805924-58-6 (2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805924-58-6
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4875924
• Update Time: 2025-06-08

2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-4(7(10)11)2-5(9(12,13)14)6(3-15)16-8/h2,7H,1H3
• InChI Key： SQAFQSUZFPSLKH-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=C(C(F)(F)F)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805924-58-6)

2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805924-58-6) is a highly specialized organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to by its systematic name, is characterized by its complex molecular framework, which includes a pyridine ring substituted with cyano, difluoromethyl, methoxy, and trifluoromethyl groups. The combination of these functional groups endows the molecule with distinct chemical and physical properties, making it a valuable candidate for various research and industrial applications.

The molecular formula of 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is C₁₁H₇F₄N₂O, and its molecular weight is approximately 271.17 g/mol. The compound's structure features a pyridine ring with multiple substituents that significantly influence its reactivity and stability. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can affect the electronic distribution within the molecule. The difluoromethyl group (-CF₂H) and the trifluoromethyl group (-CF₃) are highly electronegative and can enhance the compound's lipophilicity and metabolic stability. The methoxy group (-OCH₃) adds polarity and can influence the molecule's solubility in different solvents.

In recent years, 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine has garnered significant attention in the scientific community due to its potential as a building block for the synthesis of novel compounds with diverse biological activities. Research has shown that this compound can serve as a key intermediate in the development of new drugs, particularly in the areas of oncology and neurology. For instance, studies have explored its use in the synthesis of inhibitors targeting specific enzymes involved in cancer progression and neurodegenerative diseases.

A notable example of its application is in the development of inhibitors for histone deacetylases (HDACs), which are enzymes that play a crucial role in gene regulation and have been implicated in various diseases, including cancer. The unique combination of functional groups in 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine allows it to interact effectively with HDACs, potentially leading to more potent and selective inhibitors. This has opened up new avenues for the design of therapeutic agents that can modulate gene expression and cellular processes associated with disease states.

Beyond its use in drug discovery, 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine has also been investigated for its potential as a ligand in metal coordination chemistry. The pyridine ring can act as a coordinating site for metal ions, forming stable complexes that have applications in catalysis and materials science. For example, complexes derived from this compound have been used as catalysts in various organic transformations, such as C-H activation and cross-coupling reactions. These complexes exhibit high catalytic activity and selectivity, making them valuable tools for synthetic chemists.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization of a pyridine derivative followed by appropriate substitution reactions to introduce the desired substituents. Advances in synthetic methods have led to more efficient and scalable processes, facilitating the production of this compound on both laboratory and industrial scales.

In addition to its chemical properties, the safety profile of 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is an important consideration for its use in various applications. Comprehensive toxicological studies have been conducted to evaluate its potential health effects on humans and the environment. These studies have generally shown that the compound is well-tolerated at low concentrations but may exhibit toxicity at higher levels. Therefore, appropriate handling procedures and safety measures are recommended when working with this compound.

The future prospects for 2-Cyano-5-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine are promising, driven by ongoing research into its diverse applications. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.